Cas no 476668-69-6 ((2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
• CAS No: 476668-69-6
• MF: C₁₉H₁₃BrN₂S
• MW: 381.288922071457
• CID: 6228506
• PubChem ID: 7121273
• Update Time: 2025-06-08

(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
• F0760-0024
• (Z)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile
• (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• AKOS024598941
• (Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• 476668-69-6

• Inchi： 1S/C19H13BrN2S/c1-13-3-2-4-14(9-13)10-16(11-21)19-22-18(12-23-19)15-5-7-17(20)8-6-15/h2-10,12H,1H3/b16-10-
• InChI Key： GBTKKLVWIJTWRP-YBEGLDIGSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C\C2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 379.99828g/mol
• Monoisotopic Mass: 379.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile

Introduction to (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-69-6)

(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 476668-69-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule, including its thiazole and phenyl rings, make it a valuable candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a prop-2-enenitrile moiety linked to a thiazole ring, which is further substituted with a 4-bromophenyl group and a 3-methylphenyl group. This arrangement of functional groups contributes to its potential pharmacological properties. Specifically, the presence of the nitrile group and the aromatic rings enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit significant therapeutic effects by interfering with critical signaling pathways.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders. The combination of the thiazole ring and the phenyl groups enhances its lipophilicity, allowing it to penetrate neural tissues effectively. This property makes it particularly interesting for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions where traditional drugs have limited efficacy.

Furthermore, the CAS No. 476668-69-6 associated with this compound underscores its significance in chemical research. The CAS registry number is a unique identifier that ensures accurate classification and documentation of chemical substances. This standardized system facilitates communication among researchers, regulatory agencies, and industry professionals, ensuring that everyone is referring to the same compound consistently.

The synthesis of (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets high-quality standards.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of this compound. Molecular modeling techniques allow researchers to predict how (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile interacts with biological targets at the molecular level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure provides insights into how different functional groups can influence biological activity. By studying compounds like (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile, researchers can gain a deeper understanding of molecular mechanisms underlying various diseases.

The growing body of research on this compound highlights its significance in modern pharmaceutical chemistry. As more studies are conducted, new applications and derivatives are likely to be discovered. The combination of experimental research and computational modeling will continue to drive innovation in drug development strategies.

In conclusion, (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-69-6) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and development. As scientific understanding continues to evolve, this compound is poised to play a vital role in advancing medical treatments for various diseases.